Cas no 206346-33-0 (4-Iodobenzoylacetonitrile)

• Product Name: 4-Iodobenzoylacetonitrile
• CAS No: 206346-33-0
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD04114351
• CID: 253951
• PubChem ID: 23132118
• Update Time: 2025-05-19

4-Iodobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Iodophenyl)-3-oxopropanenitrile
• 4-IODOBENZOYLACETONITRILE
• FD6033
• MFCD04114351
• 4-IODO-B-OXO-BENZENEPROPANENITRILE
• AMY21483
• CS-0308639
• AB18118
• QPMWEBPDZJGVNS-UHFFFAOYSA-N
• DTXSID90630875
• AKOS000299863
• FT-0604203
• SCHEMBL3659298
• EN300-1262439
• BENZENEPROPANENITRILE, 4-IODO-BETA-OXO-
• A4482
• 206346-33-0
• DTXCID00581627
• DB-066271
• STK662211
• 4-Iodobenzoylacetonitrile

• MDL： MFCD04114351
• Inchi： 1S/C9H6INO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4H,5H2
• InChI Key： QPMWEBPDZJGVNS-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(CC#N)=O)=CC=1

Computed Properties

• Exact Mass: 270.94900
• Monoisotopic Mass: 270.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.772
• Boiling Point: 386.4°C at 760 mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.62
• PSA: 40.86000
• LogP: 2.38758

Additional information on 4-Iodobenzoylacetonitrile

Comprehensive Guide to 4-Iodobenzoylacetonitrile (CAS No. 206346-33-0): Properties, Applications, and Industry Insights

4-Iodobenzoylacetonitrile (CAS No. 206346-33-0) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and pharmaceutical research. This yellow crystalline solid, with the molecular formula C₉H₆INO, belongs to the class of iodinated aromatic ketones. Its unique structure, featuring an iodo-substituted benzene ring and a cyanoacetyl group, makes it a valuable intermediate for constructing complex molecules.

In recent years, the demand for 4-Iodobenzoylacetonitrile has surged due to its role in cross-coupling reactions, particularly in palladium-catalyzed Suzuki-Miyaura and Sonogashira reactions. Researchers frequently search for "how to purify 4-Iodobenzoylacetonitrile" or "alternative solvents for 4-Iodobenzoylacetonitrile synthesis," reflecting growing interest in optimizing its applications. The compound's high reactivity and excellent yield in heterocycle formation have positioned it as a key player in medicinal chemistry.

From an industrial perspective, 4-Iodobenzoylacetonitrile is pivotal in the production of advanced OLED materials and liquid crystal displays (LCDs). Its electron-withdrawing properties and thermal stability align with the trending focus on "green chemistry solutions" and "energy-efficient electronic devices." Manufacturers often inquire about "scaling up 4-Iodobenzoylacetonitrile production" or "CAS 206346-33-0 suppliers with ISO certification," highlighting its commercial significance.

The compound's spectroscopic characteristics—including distinct FT-IR peaks at 2220 cm^-1 (C≡N stretch) and 1680 cm^-1 (C=O stretch)—are frequently discussed in academic forums. Analytical chemists emphasize its HPLC retention time optimization and mass spectrometry fragmentation patterns. Recent publications have explored its potential in metal-organic frameworks (MOFs), addressing popular queries like "4-Iodobenzoylacetonitrile MOF applications" and "CAS 206346-33-0 crystal structure analysis."

Storage and handling of 4-Iodobenzoylacetonitrile require attention to moisture-sensitive conditions and light protection. Safety data sheets (SDS) recommend amber glass containers under inert gas, a topic often searched as "best practices for storing iodinated compounds." The compound's melting point (98–102°C) and solubility in DMSO/DMF are critical parameters for lab technicians.

Emerging research links 4-Iodobenzoylacetonitrile to anticancer drug precursors, particularly in kinase inhibitor development. This aligns with the pharmaceutical industry's focus on "targeted cancer therapies" and "small-molecule drug discovery." Patent databases show increased activity around derivatives of CAS 206346-33-0, especially for tyrosine kinase inhibition applications.

Environmental considerations have spurred studies on biodegradation pathways of iodoaromatic compounds. Regulatory compliance searches such as "REACH status of 4-Iodobenzoylacetonitrile" or "OECD guidelines for iodobenzene derivatives" reflect industry concerns. The compound's low bioaccumulation potential and moderate aquatic toxicity are documented in ecotoxicology reports.

In conclusion, 4-Iodobenzoylacetonitrile (CAS No. 206346-33-0) remains indispensable across multiple scientific domains. Its evolving applications—from electronic materials to pharmaceutical intermediates—ensure sustained relevance. Future research may explore its photocatalytic properties or nanomaterial functionalization, areas gaining traction in materials science communities.